Cas no 887579-40-0 (3-carbamimidoyl-5-fluorobenzoic Acid)

• Product Name: 3-carbamimidoyl-5-fluorobenzoic Acid
• CAS No: 887579-40-0
• MF: C₈H₇FN₂O₂
• MW: 182.151785135269
• CID: 1929582
• PubChem ID: 53417319
• Update Time: 2025-04-21

3-carbamimidoyl-5-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-carbamimidoyl-5-fluorobenzoic Acid
• 887579-40-0
• DTXSID00697252

• MDL： MFCD06656732
• Inchi： 1S/C8H7FN2O2/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,(H3,10,11)(H,12,13)
• InChI Key： SJUWABBREZDHKK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C(=N)N)C=1

Computed Properties

• Exact Mass: 182.04915563Da
• Monoisotopic Mass: 182.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.2Ų